Cas no 155141-29-0 (Rosiglitazone maleate)

     Rosiglitazone maleate can reduce blood glucose by increasing tissue sensitivity to insulin and improving the utilization of glucose by cells. It can significantly reduce fasting blood glucose, insulin and C-peptide levels, as well as postprandial blood glucose and insulin. It can significantly reduce the level of glycated hemoglobin (HbAlc)
Rosiglitazone maleate structure
Rosiglitazone maleate structure
Rosiglitazone maleate
155141-29-0
C22H23N3O7S
473.4989
MFCD03427306
65392
5281055

Rosiglitazone maleate Properties

Names and Identifiers

    • Rosiglitazone Maleate
    • Avandi
    • BRL-49653c
    • RSIGLITAZONEMALEATE
    • RosiglitazoneTartrate
    • Rosiglitazone Maleate (200 mg)
    • 5-{p-[2-(methyl-2-pyridylamino)ethoxy]benzyl}-2,4-thiazolidinedione maleate
    • 5-(4-(2-(Methyl(pyridin-2-yl)aMino)ethoxy)benzyl)thiazolidine-2,4-dione Maleate
    • 5-((4-[2-(METHYL-2-PYRIDINYLAMINO)-ETHOXY]-PHENYL)-METHYLENE)-2,4-THIAZOLIDINEDIONE
    • 5-[[4-[2-(Methyl-2-pyridinylaMino)ethoxy]phenyl]Methyl]-2,4-thiazolidinedione (2Z)-2-Butenedioate
    • 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
    • BRL 49653C
    • Rosiglitazone Maleate (BRL 49653C, Avandia®)
    • Rosiglitazone-d3 Maleate
    • 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione maleate salt
    • Rosiglitazone Maleate forM
    • Rosiglitazone maleate Solution, 1000ppm
    • Avandia
    • Rosiglitazone (maleate)
    • Rosiglitazone Maleate [USAN]
    • BRL 49653-C
    • Avandamet
    • (+-)-5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione maleate (1:1)
    • Nyracta
    • Rosiglitazone XR
    • 2,4-Thiazolidinedione, 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-, (2Z)-2-butenedioate (1:1)
    • Venvia
    • SMR000471612
    • (Z)-but-2-enedioic
    • s2505
    • (Z)-but-2-enedioate;2-[4-[(2,4-dioxo-1,3-thiazolidin-3-ium-5-yl)methyl]phenoxy]ethyl-methyl-pyridin-2-ylazanium
    • ROSIGLITAZONE MALEATE (MART.)
    • 5-[4-[2-(N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
    • NS00076223
    • Rosiglitzazone maleate
    • D00596
    • SUFUKZSWUHZXAV-BTJKTKAUSA-N
    • ROSIGLITAZONE MALEATE [USP-RS]
    • MLS001306472
    • KX2339DP44
    • 5-[4-[2-[N-methyl-N-(2-pyridyl)amino]ethoxy]phenyl methyl]thiazolidine-2,4-dione maleate
    • ROSIGLITAZONE MALEATE [VANDF]
    • Q27888042
    • Tox21_302367
    • ROSIGLITAZONE MALEATE [MART.]
    • 5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione monomaleate
    • ROSIGLITAZONE MALEATE (USP-RS)
    • HMS2233I10
    • ROSIGLITAZONE MALEATE [ORANGE BOOK]
    • ROSIGLITAZONE MALEATE [MI]
    • 5-((4-(2-(N-METHYL-N-2-PYRIDYLAMINO)ETHOXY)PHENYL)METHYL)THIAZOLIDINE-2,4-DIONE MALEATE
    • CHEBI:8892
    • UNII-KX2339DP44
    • (2Z)-but-2-enedioic acid; 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
    • 155141-29-0
    • BRL-49653-C
    • NSC 717764
    • NC00193
    • Rosiglitazonemaleate
    • A809615
    • HMS2051B11
    • 5-{4-[2-(Methylpyridin-2-ylamino)ethoxy]benzyl}thiazolidine-2,4-dione maleate
    • NSC717764
    • ROSIGLITAZONE MALEATE [WHO-DD]
    • NCGC00255233-01
    • ROSIGLITAZONE MALEATE [JAN]
    • (+/-)-5-((4-(2-(Methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione, (Z)-2-Butenedioate (1:1)
    • CAS-155141-29-0
    • Rosiglitazone maleate- Bio-X
    • DTXSID2023569
    • MFCD03427306
    • ROSIGLITAZONE MALEATE (USP MONOGRAPH)
    • CS-1692
    • 5-{[4-({2-[methyl(pyridin-2-yl)amino]ethyl}oxy)phenyl]methyl}-1,3-thiazolidine-2,4-dione (2Z)-but-2-enedioate
    • HB4140
    • CHEMBL843
    • 2, 5-[[4-[2-(methyl-2-pyridinylamino) ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
    • 5-[4-[2-[N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
    • EN300-1692904
    • Avandia (TN)
    • SCHEMBL19023
    • AC-737
    • HMS3884H04
    • NSC-717764
    • ROSIGLITAZONE MALEATE [USP MONOGRAPH]
    • (+/-)-5-(P-(2-(METHYL-2-PYRIDYLAMINO)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE MALEATE (1:1)
    • MLS001401426
    • CCG-100943
    • Rosiglitazone maleate (JAN/USP)
    • SW197573-4
    • HY-14600
    • BR164376
    • 5-[[4-[2-[Methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione maleate
    • CCG-208126
    • 1217260-35-9
    • (Z)-but-2-enedioic acid;5-[[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
    • KS-5027
    • AKOS015961534
    • DTXCID703569
    • BRL-49653C
    • 5-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)benzyl)thiazolidine-2,4-dione maleate
    • Rosiglitazone maleate
    • +Expand
    • MFCD03427306
    • SUFUKZSWUHZXAV-BTJKTKAUSA-N
    • 1S/C18H19N3O3S.C4H4O4/c1-21(16-4-2-3-9-19-16)10-11-24-14-7-5-13(6-8-14)12-15-17(22)20-18(23)25-15;5-3(6)1-2-4(7)8/h2-9,15H,10-12H2,1H3,(H,20,22,23);1-2H,(H,5,6)(H,7,8)/b;2-1-
    • S1C(N([H])C(C1([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])N(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=N1)=O)=O.O([H])C(/C(/[H])=C(/[H])\C(=O)O[H])=O

Computed Properties

  • 473.125671g/mol
  • 0
  • 3
  • 10
  • 9
  • 473.125671g/mol
  • 473.125671g/mol
  • 171Ų
  • 33
  • 588
  • 0
  • 0
  • 1
  • 1
  • 0
  • 2
  • nothing
  • 5
  • 0

Experimental Properties

  • 3.24950
  • 96.83000
  • 585°C at 760 mmHg
  • 235-240 ºC
  • No data available
  • 307.6ºC
  • 生物体外In Vitro:H2O : 2 mg/mL(4.22 mM;Need ultrasonic)
  • Gray white solid
  • Not available
  • 6.1; 6.8(at 25℃)

Rosiglitazone maleate Security Information

Rosiglitazone maleate Customs Data

  • China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Rosiglitazone maleate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AA77117-10mg
(2Z)-but-2-enedioic acid; 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
155141-29-0 98%
10mg
$4.00 2024-04-20
abcr
AB285731-1 g
5-{4-[2-(Methylpyridin-2-ylamino)ethoxy]benzyl}thiazolidine-2,4-dione maleate, 97%; .
155141-29-0 97%
1g
€107.20 2023-04-26
Ambeed
A332359-10mg
5-(4-(2-(Methyl(pyridin-2-yl)amino)ethoxy)benzyl)thiazolidine-2,4-dione maleate
155141-29-0 98%
10mg
$5.0 2024-07-17
ChemScence
CS-1692-50mg
Rosiglitazone (maleate)
155141-29-0 99.75%
50mg
$66.0 2022-04-27
Crysdot LLC
CD31003248-100mg
Rosiglitazone maleate
155141-29-0 98+%
100mg
$168 2024-07-18
Enamine
EN300-1692904-0.05g
(2Z)-but-2-enedioic acid, 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
155141-29-0 95%
0.05g
$163.0 2023-09-20
eNovation Chemicals LLC
D480336-5g
5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione,(2Z)-2-butenedioate (1:1)
155141-29-0 98%
5g
$420 2022-06-08
FUJIFILM
180-03013-100mg
Rosiglitazone Maleate
155141-29-0
100mg
JPY 18300 2023-09-15
Key Organics Ltd
KS-5027-1MG
Rosiglitazone maleate
155141-29-0 >97%
1mg
£36.00 2023-09-07
LKT Labs
R5772-25 mg
Rosiglitazone Maleate
155141-29-0 ≥98%
25mg
$65.00 2023-07-10

Rosiglitazone maleate Synthesis

Rosiglitazone maleate Suppliers

widely chemical reagent
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(CAS:155141-29-0)
ZHAO FANG
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HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
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ZHANG LI
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HU BEI NUO NA Technology Co., Ltd.
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SHAO JING LI
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Hubei Xingcheng Biotechnology Co., Ltd
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MAO QUAN
19171210221
3371991952@QQ.COM
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:155141-29-0)
WANG HUA
13667159345
13667159345@163.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier Audited Supplier
(CAS:155141-29-0)
BAI HE
18901607656
3428632096@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:155141-29-0)
JI ZHI SHI JI
18117592386
3007522982@qq.com

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